Cas no 55890-20-5 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)-)

• Product Name: Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)-
• CAS No: 55890-20-5
• MF: C₂₁H₁₈O₇
• MW: 382.363426685333
• CID: 375780
• PubChem ID: 10339853
• Update Time: 2025-04-19

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)- Chemical and Physical Properties

Names and Identifiers

• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)-
• (5aS,8aR)-5-(7-methoxy-1,3-benzodioxol-5-yl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• austrobailignan 2
• 55890-20-5
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R-(5alpha,5aalpha,8aalpha))-
• (5R-(5alpha,5aalpha,8aalpha))-5,8,8a,9-Tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)furo(3',4:6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one
• Austrobailignan-2
• CHEMBL455113
• (5R,5aS,8aR)-5-(7-methoxy-1,3-benzodioxol-5-yl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• DTXSID70971293
• 5-(7-Methoxy-2H-1,3-benzodioxol-5-yl)-5,8,8a,9-tetrahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one

• Inchi： 1S/C21H18O7/c1-23-16-4-11(5-17-20(16)28-9-27-17)18-13-6-15-14(25-8-26-15)3-10(13)2-12-7-24-21(22)19(12)18/h3-6,12,18-19H,2,7-9H2,1H3/t12-,18+,19+/m0/s1
• InChI Key： GROYKMASYUMFER-GESALYCCSA-N
• SMILES： O1C([C@H]2[C@H](C3=CC(=C4C(=C3)OCO4)OC)C3C=C4C(=CC=3C[C@H]2C1)OCO4)=O

Computed Properties

• Exact Mass: 382.10524
• Monoisotopic Mass: 382.105253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4
• XLogP3: 3.2

Experimental Properties

• Density: 1.423
• Boiling Point: 568.8°Cat760mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.629
• PSA: 72.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Lignan lactones
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones